Copper-guided tuning of supramolecular nano-assembly in pseudopeptide-based soft bioinspired materials†
New Journal of Chemistry Pub Date: 2023-10-16 DOI: 10.1039/D3NJ04599D
Abstract
Pseudopeptide-based soft bioinspired materials have recently emerged as state-of-the-art soft matter for recognition and supramolecular self-assembly. Therefore, we synthesized L-valine and L-phenylalanine-based C2-symmetric pseudo-peptidic soft bioinspired materials for the selective and sensitive detection of Cu(II) ions in aqueous-organic media through the CHEQ mechanism. These pseudopeptides show 2 : 1 stoichiometry with Cu(II), with a high value of binding constant (Ka = 0.035 × 105 M−1, 0.02 × 105 M−1) and low detection (0.053 ppm and 0.0047 ppm), respectively, for 1 and 2. Also, the Cu(II) guided tuning of supramolecular nano-assembly is a promising field for material nano-architectonics applications.
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Journal Name：New Journal of Chemistry
Research Products
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CAS no.: 174064-00-7
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CAS no.: 113305-56-9
